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Compound of Interest

Compound Name: Suc-AAPF-pNA

Cat. No.: B158959 Get Quote

For researchers and professionals in drug development, understanding the specificity of a

substrate is paramount for accurate enzyme activity assessment and inhibitor screening. This

guide provides a detailed comparison of the cross-reactivity of the chromogenic substrate N-

Succinyl-Alanine-Alanine-Proline-Phenylalanine-p-nitroanilide (Suc-AAPF-pNA) with various

serine proteases.

Cross-Reactivity Profile of Suc-AAPF-pNA
Suc-AAPF-pNA is a widely utilized substrate for measuring chymotrypsin-like serine protease

activity. The enzyme cleaves the peptide bond on the carboxyl side of the phenylalanine

residue, releasing p-nitroanilide (pNA), which can be quantified spectrophotometrically by

measuring the absorbance at 405-410 nm. While it is a sensitive substrate for chymotrypsin, it

exhibits cross-reactivity with several other serine proteases.

The following table summarizes the known reactivity of Suc-AAPF-pNA with a panel of serine

proteases, including available kinetic parameters. This data is crucial for interpreting results

and understanding the potential for off-target activity in complex biological samples.
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Serine
Protease

Reactivity with
Suc-AAPF-
pNA

Michaelis
Constant (Km)

Catalytic Rate
Constant
(kcat)

Catalytic
Efficiency
(kcat/Km)

α-Chymotrypsin High 60 µM[1][2][3] 98 s⁻¹[4]
1.63 x 10⁶

M⁻¹s⁻¹

Cathepsin G Moderate 1.7 mM[1][2][3] - -

Chymase Moderate 4 mM[1][2] - -

Subtilisin Reactive[1][3][5] - - -

Prostate-Specific

Antigen (PSA)
Reactive[5] - - -

Neutrophil

Elastase
None[1][3][5] - - -

Note: The kinetic parameters can vary depending on the experimental conditions (e.g., pH,

temperature, buffer composition). The data presented here is for comparative purposes.

Mechanism of Action and Experimental Workflow
To visually represent the processes involved in utilizing Suc-AAPF-pNA for serine protease

activity assays, the following diagrams illustrate the enzymatic cleavage mechanism and a

typical experimental workflow for assessing cross-reactivity.
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Mechanism of Suc-AAPF-pNA Cleavage

Suc-AAPF-pNA
(Colorless Substrate)

Enzyme-Substrate Complex

Binding

Serine Protease
(e.g., Chymotrypsin)

Release

Suc-AAPF

Cleavage

p-Nitroanilide (pNA)
(Yellow Product)

Click to download full resolution via product page

Caption: Enzymatic cleavage of Suc-AAPF-pNA by a serine protease.
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Experimental Workflow for Cross-Reactivity Assessment

Prepare Reagents:
- Serine Protease Solutions

- Suc-AAPF-pNA Stock
- Assay Buffer

Perform Assay:
- Add protease to buffer

- Add Suc-AAPF-pNA to initiate
- Incubate at constant temperature

Measure Absorbance:
- Spectrophotometer at 405-410 nm

- Record absorbance over time

Data Analysis:
- Calculate initial reaction rates

- Determine kinetic parameters (Km, Vmax)

Compare Reactivity:
- Tabulate and compare kinetic constants

 for different proteases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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